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Compound Name: C-178

Cat. No.: B1668179

For Researchers, Scientists, and Drug Development Professionals

Introduction

C-178 is a potent and selective covalent inhibitor of the stimulator of interferon genes (STING)
protein in mice. It functions by binding to cysteine 91 (Cys91) of murine STING, thereby
preventing its palmitoylation, a critical step in the activation of downstream signaling pathways
that lead to the production of type | interferons and other inflammatory cytokines. Notably, C-
178 does not exhibit significant activity against human STING, making it a specific tool for
studying the STING signaling pathway in murine models of disease. These application notes
provide detailed information on the delivery and dosage of C-178 for in vivo animal studies,
compiled from available research.

Quantitative Data Summary

Currently, publicly available literature, including the foundational study by Haag et al. (2018) in
Nature, describes the in vivo use of the closely related compound C-176 in a Trex1-/- mouse
model of autoimmune disease. While this provides valuable context, specific dosage and
administration frequency for C-178 in animal models are not explicitly detailed in the primary
literature abstracts. However, formulation guidelines from commercial suppliers provide a
strong basis for preparing C-178 for in vivo use. The following table summarizes the available
formulation data.
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Injectable
Parameter Oral Administration Administration
(Clear Solution)

Injectable
Administration
(Suspension)

5% DMSO, 40%
] Carboxymethylcellulos
Vehicle PEG300, 5% Tween

e sodium (CMC-Na)
80, 50% ddH20

5% DMSO, 95% Corn

oil

Concentration > 5 mg/mL 0.200 mg/mL Not specified
Homogeneous , N

Appearance ) Clear solution Not specified
suspension

Experimental Protocols

Based on the available formulation information and common practices for administering small

molecule inhibitors in mice, the following protocols are provided as a starting point for in vivo

studies with C-178. It is strongly recommended that researchers perform dose-response and

toxicity studies to determine the optimal and safe dosage for their specific animal model and

experimental endpoint.

Protocol 1: Intraperitoneal (IP) Injection of C-178

Solution

This protocol is adapted from standard procedures for administering small molecule inhibitors

to mice and utilizes a common solvent-based vehicle.

Materials:

C-178 (solid)

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween 80, sterile

Sterile distilled water (ddH20) or saline
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o Sterile 1.5 mL microcentrifuge tubes
o Sterile syringes and needles (e.g., 27-30 gauge)
Procedure:
o Preparation of C-178 Stock Solution:
o Aseptically weigh the desired amount of C-178 powder.

o Dissolve C-178 in sterile DMSO to create a concentrated stock solution (e.g., 4 mg/mL).
Ensure complete dissolution.

e Preparation of the Final Injection Vehicle:

o In a sterile tube, combine the following in the specified order, vortexing gently after each
addition:

5% DMSO (from the C-178 stock solution)

40% PEG300

5% Tween 80

50% sterile ddH20 or saline

o For example, to prepare 1 mL of the final vehicle, add 50 pL of the 4 mg/mL C-178 stock in
DMSO to 400 pL of PEG300, 50 uL of Tween 80, and 500 uL of ddH20. This will result in a
final C-178 concentration of 0.200 mg/mL.

e Administration:
o Accurately weigh each mouse to determine the correct injection volume.

o Administer the C-178 solution via intraperitoneal injection. The injection volume will
depend on the desired dosage (mg/kg). For a 20g mouse receiving a 1 mg/kg dose, the
injection volume of a 0.200 mg/mL solution would be 100 pL.
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o Administer a vehicle-only control to a separate cohort of animals.

Protocol 2: Oral Gavage of C-178 Suspension

This protocol is suitable for oral administration of C-178.

Materials:

C-178 (solid)

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% or 1% w/v in sterile water)

Sterile tubes

Oral gavage needles (flexible feeding tubes) appropriate for the size of the animal

Sterile syringes

Procedure:

e Preparation of C-178 Suspension:

o Aseptically weigh the desired amount of C-178 powder.

o In a sterile tube, add the C-178 powder to the appropriate volume of CMC-Na solution to
achieve the desired concentration (e.g., 5 mg/mL).

o Vortex or sonicate the mixture until a homogeneous suspension is formed. Ensure the
suspension is well-mixed immediately before each administration.

e Administration:
o Accurately weigh each mouse to determine the correct gavage volume.

o Administer the C-178 suspension directly into the stomach using an appropriate oral
gavage needle.

o Administer a vehicle-only (CMC-Na solution) control to a separate cohort of animals.
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Visualizations
Signaling Pathway of STING Inhibition by C-178
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Caption: C-178 inhibits STING signaling by blocking Cys91 palmitoylation.

Experimental Workflow for In Vivo C-178 Study
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Caption: General workflow for an in vivo study of C-178 efficacy.

¢ To cite this document: BenchChem. [Application Notes and Protocols for C-178 in Animal
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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